Cas no 40107-09-3 (4,6-Quinolinediamine)

• Product name: 4,6-Quinolinediamine
• CAS No: 40107-09-3
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 925315
• PubChem ID: 594414

4,6-Quinolinediamine Chemical and Physical Properties

Names and Identifiers

• 4,6-Quinolinediamine
• 4,6-Quinolinediamine(9CI)
• quinoline-4,6-diamine
• DTXSID00344097
• SCHEMBL4823097
• 4,6-diaminoquinoline
• 40107-09-3
• DB-069947
• MFCD11849297
• IKWVYRACZMFUHI-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H9N3/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-5H,10H2,(H2,11,12)
• InChI Key： IKWVYRACZMFUHI-UHFFFAOYSA-N
• SMILES： C1=CC2=NC=CC(=C2C=C1N)N

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.9Ų